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Compound of Interest

Compound Name: 3-Methyloxetane-3-carboxylic acid

Cat. No.: B1282991

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3-
Methyloxetane-3-carboxylic acid (CAS No: 28562-68-7), a compound of interest in
pharmaceutical and chemical research. The following sections detail the known hazards,
exposure controls, and safe handling procedures to ensure the well-being of laboratory
personnel and the integrity of research.

Physicochemical and Hazard Information

Proper handling of any chemical substance begins with a thorough understanding of its
physical properties and inherent hazards. The following tables summarize the key data for 3-
Methyloxetane-3-carboxylic acid.

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 28562-68-7 [1][2]
Molecular Formula CsHsOs3 [1][2]
Molecular Weight 116.12 g/mol [11[2]
Form Solid [1112]
Melting Point 58-63 °C [2]
Flash Point Not applicable [1112]

Table 2: GHS Hazard Identification

Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, H302: Harmful if )
4 GHSO07 Warning
Oral swallowed

Source:[1][2]

Toxicity and Health Effects

While comprehensive toxicological data is limited, the primary identified hazard is acute oral
toxicity.[1][2] Ingestion of 3-Methyloxetane-3-carboxylic acid may be harmful.[1][2] The
compound may also cause irritation upon contact with skin, eyes, or the respiratory tract,
although specific GHS classifications for these effects are not consistently reported across all
sources. General advice for carboxylic acid-containing drugs suggests that some can be
associated with idiosyncratic drug toxicity, potentially through the formation of reactive acyl
glucuronide or acyl Coenzyme A (CoA) conjugates.[3] However, specific studies on the
metabolic pathways of 3-Methyloxetane-3-carboxylic acid are not available in the provided
search results.

Safe Handling and Storage Workflow
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A systematic approach to handling and storage is crucial to minimize exposure and risk. The
following workflow diagram outlines the key steps from receiving the compound to its final

disposal.
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Click to download full resolution via product page
Caption: Safe handling workflow for 3-Methyloxetane-3-carboxylic acid.

Exposure Controls and Personal Protection

To prevent adverse health effects, appropriate engineering controls and personal protective
equipment (PPE) must be utilized.

Table 3: Exposure Controls and Personal Protective Equipment
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Control

Recommendation

Engineering Controls

Work in a well-ventilated area. The use of a
chemical fume hood is recommended to
minimize inhalation exposure. Ensure eyewash
stations and safety showers are readily

accessible.

Eye/Face Protection

Wear chemical safety goggles or glasses.

Skin Protection

Wear appropriate protective gloves and a lab

coat to prevent skin contact.[4]

Respiratory Protection

If dust formation is likely or ventilation is
inadequate, use a NIOSH/MSHA-approved

respirator with appropriate cartridges.[4]

Hygiene Measures

Avoid eating, drinking, or smoking in laboratory
areas. Wash hands thoroughly after handling

the compound.[4]

First-Aid Measures

In the event of exposure, immediate action is critical. The following table outlines the

recommended first-aid procedures.

Table 4: First-Aid Procedures
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Exposure Route Procedure

Move the person to fresh air. If breathing is

Inhalation - . .

difficult, seek medical attention.[4]

Immediately wash the affected area with plenty
Skin Contact of soap and water.[4] If skin irritation persists,

consult a physician.[4]

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to

Eye Contact . o . .
do. Continue rinsing.[4] Seek medical attention.

[4]

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention.

Accidental Release Measures

In the case of a spill, follow these procedures to mitigate the hazard:

o Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment. Avoid breathing dust.

o Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation,
and place it in a suitable, closed container for disposal.

o Environmental Precautions: Prevent the material from entering drains or waterways.
Stability and Reactivity

» Reactivity: No specific reactivity data is available in the provided search results.

o Chemical Stability: Stable under recommended storage conditions.

o Conditions to Avoid: Avoid dust formation.[4]

e Incompatible Materials: Information on incompatible materials is not specified in the provided
search results.
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e Hazardous Decomposition Products: No information available.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[4] Consult with your institution's environmental health and safety
office for specific guidance.

Disclaimer: This guide is intended for informational purposes only and is based on the provided
search results. It is not a substitute for a comprehensive Safety Data Sheet (SDS) or
professional safety training. Always consult the most current SDS for 3-Methyloxetane-3-
carboxylic acid from the supplier and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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